Cas no 52363-14-1 (2-(cyclopentylsulfanyl)acetic acid)

Technical Introduction: 2-(Cyclopentylsulfanyl)acetic Acid 2-(Cyclopentylsulfanyl)acetic acid is a sulfur-containing carboxylic acid characterized by its cyclopentylthio moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in the formation of thioether linkages and as a building block for more complex molecules. The cyclopentyl group enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. Its acetic acid functionality allows for further derivatization, including esterification or amidation. The product is typically utilized in controlled environments, with stability under standard storage conditions. Suitable for research applications, it offers a balance of reactivity and structural flexibility for synthetic chemists.

2-(cyclopentylsulfanyl)acetic acid structure

52363-14-1 structure

Product Name:2-(cyclopentylsulfanyl)acetic acid

CAS No:52363-14-1

MF:C₇H₁₂O₂S

MW:160.233981132507

MDL:MFCD09944389

CID:936783

PubChem ID:15728315

Update Time:2025-05-27

2-(cyclopentylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- acetic acid, (cyclopentylthio)- (9ci)
- 2-(Cyclopentylsulfanyl)acetic acid
- (cyclopentylsulfanyl)acetic acid
- (cyclopentylthio)acetic acid
- AC1Q76DS
- AG-B-75983
- AG-F-78387
- CTK7J5665
- F2147-0620
- MolPort-004-345-482
- SureCN3706423
- 2-cyclopentylsulfanylacetic acid
- MFCD09944389
- EN300-22748
- DTXSID30577533
- AKOS000191666
- SCHEMBL3706423
- AQBGEIPMIKWXMG-UHFFFAOYSA-N
- 2-(cyclopentylthio)acetic acid
- 52363-14-1
- 2-(cyclopentylthio)aceticacid
- AS-63319
- Z147646804
- W18221
- 2-(cyclopentylsulfanyl)acetic acid
- MDL： MFCD09944389
- Inchi： 1S/C7H12O2S/c8-7(9)5-10-6-3-1-2-4-6/h6H,1-5H2,(H,8,9)
- InChI Key： AQBGEIPMIKWXMG-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1CCCC1

Computed Properties

Exact Mass: 160.05580079g/mol
Monoisotopic Mass: 160.05580079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 62.6Å²

2-(cyclopentylsulfanyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C993400-25mg	2-(Cyclopentylsulfanyl)acetic Acid	52363-14-1		25mg	$ 115.00	2023-09-08
TRC	C993400-50mg	2-(Cyclopentylsulfanyl)acetic Acid	52363-14-1		50mg	$ 167.00	2023-09-08
TRC	C993400-250mg	2-(Cyclopentylsulfanyl)acetic Acid	52363-14-1		250mg	$ 604.00	2023-09-08
Enamine	EN300-22748-0.05g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	0.05g	$217.0	2024-06-20
Enamine	EN300-22748-0.1g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	0.1g	$323.0	2024-06-20
Enamine	EN300-22748-0.25g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	0.25g	$461.0	2024-06-20
Enamine	EN300-22748-0.5g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	0.5g	$727.0	2024-06-20
Enamine	EN300-22748-1.0g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	1.0g	$931.0	2024-06-20
Enamine	EN300-22748-2.5g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	2.5g	$1956.0	2024-06-20
Enamine	EN300-22748-5.0g	2-(cyclopentylsulfanyl)acetic acid	52363-14-1	85%	5.0g	$3866.0	2024-06-20